Cas no 894027-26-0 (3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea)

3-2-(2-Hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea is a specialized urea derivative featuring a pyrrolidinone core with a 4-methoxyphenyl substituent and a hydroxyethoxyethyl side chain. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly for applications requiring tailored solubility and reactivity profiles. The presence of the hydroxyethoxyethyl group enhances hydrophilicity, while the methoxyphenyl moiety may contribute to specific binding interactions. Its structural complexity allows for versatile modifications, making it valuable in drug discovery and medicinal chemistry research. The compound's balanced polarity and functional group arrangement suggest utility in designing bioactive molecules with optimized pharmacokinetic properties. Proper handling and storage under inert conditions are recommended due to its reactive functional groups.
3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea structure
894027-26-0 structure
Product name:3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
CAS No:894027-26-0
MF:C16H23N3O5
MW:337.37092423439
CID:5512605

3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(2-hydroxyethoxy)ethyl]-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
    • 3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea
    • Inchi: 1S/C16H23N3O5/c1-23-14-4-2-13(3-5-14)19-11-12(10-15(19)21)18-16(22)17-6-8-24-9-7-20/h2-5,12,20H,6-11H2,1H3,(H2,17,18,22)
    • InChI Key: OVJYWHZPNXNMJF-UHFFFAOYSA-N
    • SMILES: N(CCOCCO)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2024-1092-20μmol
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F2024-1092-5mg
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F2024-1092-10μmol
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F2024-1092-1mg
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F2024-1092-15mg
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F2024-1092-25mg
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F2024-1092-2μmol
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F2024-1092-4mg
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F2024-1092-5μmol
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F2024-1092-2mg
3-[2-(2-hydroxyethoxy)ethyl]-1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]urea
894027-26-0 90%+
2mg
$59.0 2023-05-17

3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea Related Literature

Additional information on 3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea

Introduction to 3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894027-26-0)

3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 894027-26-0, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The structural features of this molecule, particularly the presence of a pyrrolidinone core and a urea functional group, make it an intriguing candidate for various therapeutic applications.

The compound's molecular formula and structural arrangement suggest a high degree of complexity, which is often associated with compounds that exhibit multiple biological interactions. The 4-methoxyphenyl moiety in the molecule is particularly noteworthy, as it is a common pharmacophore found in many bioactive molecules. This aromatic ring system not only contributes to the overall stability of the molecule but also plays a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that can modulate specific biological pathways. The pyrrolidinone scaffold is known for its ability to interact with various enzymes and receptors, making it a valuable component in drug design. The urea functional group, on the other hand, is frequently incorporated into drug molecules due to its ability to form hydrogen bonds, which enhances binding affinity and selectivity.

The synthesis of 3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, is essential to achieve the desired product. These synthetic methodologies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

The compound's potential biological activity has been explored in several preclinical studies. Initial research suggests that it may have properties relevant to the treatment of various diseases, including neurological disorders and inflammatory conditions. The presence of the hydroxyethoxy group at the 2-position of the pyrrolidinone ring is particularly interesting, as it may influence solubility and metabolic stability, two key factors in drug development.

The use of computational modeling techniques has been instrumental in understanding the binding interactions of this compound with potential biological targets. Molecular docking studies have shown that it can interact with enzymes such as kinases and proteases, which are often implicated in disease pathways. These findings provide a strong rationale for further investigation into its therapeutic potential.

In addition to its potential therapeutic applications, 3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea may also find utility in research settings as a tool compound. Its unique structure and properties make it a valuable asset for studying various biological mechanisms and developing new synthetic methodologies.

The development of novel drug candidates is a complex process that requires extensive testing and validation. However, compounds like 3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea offer hope for discovering new treatments for unmet medical needs. As research continues to uncover more about its properties and potential applications, it is likely that this compound will play an important role in future pharmaceutical advancements.

The importance of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Chemists, biologists, and computer scientists must work together to fully realize the potential of compounds like this one. By leveraging cutting-edge technologies and innovative approaches, researchers can accelerate the discovery and development of new drugs that improve human health.

In conclusion, 3-2-(2-hydroxyethoxy)ethyl-1-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 894027-26-0) is a promising compound with significant potential in pharmaceutical research. Its unique structure and properties make it an attractive candidate for further investigation into various therapeutic applications. As research progresses, this compound is likely to contribute valuable insights into drug design and development.

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